4-(3-Methoxy-2-naphthoyl)-3-methylpiperazin-2-one

• IUPAC Name: 4-(3-methoxynaphthalene-2-carbonyl)-3-methylpiperazin-2-one
• InChI: InChI=1S/C17H18N2O3/c1-11-16(20)18-7-8-19(11)17(21)14-9-12-5-3-4-6-13(12)10-15(14)22-2/h3-6,9-11H,7-8H2,1-2H3,(H,18,20)
• InChI Key: VHHWSQCBSRWAMI-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NCCN1C(=O)C2=CC3=CC=CC=C3C=C2OC
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

4-(3-Methoxy-2-naphthoyl)-3-methylpiperazin-2-one, also known as MN-24, is a synthetic cannabinoid that was first synthesized in 2012. It belongs to the family of naphthoylindole derivatives and has been classified as a Schedule I controlled substance in the United States due to its potential for abuse and lack of accepted medical use. MN-24 has been the subject of scientific research due to its potential as a pharmacological tool to better understand the endocannabinoid system.

Scientific Research Applications

Topical Drug Delivery Enhancement

Research has demonstrated that compounds structurally similar to "4-(3-Methoxy-2-naphthoyl)-3-methylpiperazin-2-one," particularly those involving methylpiperazinyl groups, have been synthesized and evaluated for their potential in enhancing topical drug delivery. These compounds, when used as prodrugs of naproxen, have shown improved skin permeation compared to naproxen itself, indicating a promising application in transdermal therapeutic systems. The improvement in permeation is attributed to the balance between aqueous solubility and lipophilicity these compounds provide, making them effective in drug formulation for topical application (Rautio et al., 2000).

Serotonin Receptor Affinity

Another area of application involves the design and evaluation of novel ligands for serotonin receptors, where methylpiperazinyl groups have been incorporated to assess their role in receptor affinity. Such studies are critical in developing new therapeutic agents for treating various psychiatric disorders. Compounds with methylpiperazinyl linked to triazine moieties have been found to show high affinity for the serotonin 5-HT6 receptor, presenting a new avenue for the development of drugs targeting this receptor (Łażewska et al., 2019).

Crystal Engineering and Supramolecular Structures

The synthesis of multi-component hydrogen-bonding organic salts, involving compounds structurally related to "4-(3-Methoxy-2-naphthoyl)-3-methylpiperazin-2-one," reveals significant potential in crystal engineering and the design of supramolecular structures. These studies focus on understanding how different molecular components interact through hydrogen bonding to form complex crystal structures with potential applications in material science, pharmaceutical formulation, and nanotechnology. The formation of such salts demonstrates the utility of these compounds in constructing novel supramolecular architectures (Yu et al., 2015).